BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Structure Elucidation of 2-[(4-
Bromophenyl)methyl]pyridine-3-carbaldehyde[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-[(4-
Compound Name: Bromophenyl)methyl]pyridine-3-
carbaldehyde
Cat. No.: B15264589

Get Quote

Executive Summary & Synthetic Context

Compound Identity: 2-[(4-Bromophenyl)methyl]pyridine-3-carbaldehyde Molecular Formula:
C13H10BrNO Molecular Weight: 276.13 g/mol Role: Key synthetic intermediate (Scaffold
construction).

This compound features a 2,3-disubstituted pyridine core. The critical structural challenge lies
in distinguishing the regio-placement of the formyl group (C3) versus the benzyl linker (C2),
and confirming the integrity of the 4-bromophenyl moiety. Misidentification of the substitution
pattern on the pyridine ring is a common pitfall in this class of heterocycles.

Analytical Strategy

The elucidation follows a "Evidence-Based Reconstruction™ approach, moving from mass
confirmation to connectivity mapping.
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Figure 1: Step-wise analytical workflow for structural confirmation.
Mass Spectrometry (MS)
Objective: Confirm molecular weight and the presence of the bromine atom.

The primary diagnostic feature is the isotopic abundance of Bromine (°Br and 81Br).

lonization Mode: ESI(+) or El.

Expected Molecular lon: [M+H]* at m/z 276.0 and 278.0.

Isotopic Pattern: A characteristic 1:1 doublet for the molecular ion peaks is mandatory. Any
deviation suggests debromination or contamination.

Fragmentation (El):
o M-1(275/277): Loss of aldehydic proton (common in aldehydes).
o M- 29 (247/249): Loss of -CHO radical (distinctive for aromatic aldehydes).[1]

o m/z ~169/171: Tropylium-like cation (4-bromobenzyl cation) formed by cleavage of the
methylene bridge.

Infrared Spectroscopy (FT-IR)

Objective: Rapid identification of functional groups.
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Functional Group Wavenumber (cm~—?) Diagnostic Feature

Strong, sharp stretch.[1]

Conjugation with pyridine may

Aldehyde (C=0) 1690 — 1705 o
lower this slightly compared to
aliphatic aldehydes.
"Fermi Doublet" — two weak
Aldehyde (C-H) 2750 & 2850 bands distinct from aliphatic C-
H.
o Medium/Strong ring breathing
Pyridine (C=N) 1580 — 1600
modes.
Aryl Bromide (C-Br) 1000 - 1100 Strong fingerprint band.[1]

Nuclear Magnetic Resonance (NMR)

Objective: The definitive proof of structure. All shifts are reported in ppm (d) relative to TMS,
typically in CDCls or DMSO-ds.

Proton NMR (*H NMR)

The spectrum is divided into three distinct zones: the aldehyde (downfield), the aromatic region
(mid-field), and the methylene linker (upfield).

Key Assignments (CDCls, 400 MHz):
¢ Aldehyde Proton (-CHO):
o Shift: ~10.2 ppm.
o Multiplicity: Singlet (s).
o Note: If broadened, check for trace acid or water.

¢ Pyridine Ring (3 Protons):
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o H-6 (a to Nitrogen): ~8.75 ppm (Doublet of doublets, J = 5.0, 1.5 Hz). Most deshielded
aromatic proton due to proximity to Nitrogen.

o H-4 (y to Nitrogen, ortho to CHO): ~8.20 ppm (Doublet of doublets, J = 8.0, 1.5 Hz).
Deshielded by the carbonyl anisotropy.

o H-5 (3 to Nitrogen): ~7.40 ppm (Doublet of doublets, J = 8.0, 5.0 Hz).

e Benzene Ring (4 Protons - AA'BB' System):
o H-2'/6' (Ortho to linker): ~7.15 ppm (Doublet, J = 8.5 Hz).
o H-3'/5' (Ortho to Br): ~7.45 ppm (Doublet, J = 8.5 Hz).

o Note: The chemical shift order depends on solvent, but the symmetric "roofing" doublet
pattern is characteristic of para-substitution.

o Methylene Linker (-CH2-):
o Shift: ~4.60 ppm.
o Multiplicity: Singlet (S).

o Crucial Check: This signal must integrate to 2H. If it appears as a quartet, check for ethyl
impurities.

Carbon NMR (3*C NMR)

e Carbonyl (C=0): ~190.5 ppm.[2]

e Pyridine C2 (Quaternary): ~160.0 ppm (Deshielded by N and alkyl attachment).
e Pyridine C6 (CH): ~152.0 ppm.

o Pyridine C3 (Quaternary): ~130.0 ppm.

e Benzyl Linker (CH2): ~41.0 ppm.
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Connectivity & Logic (2D NMR)

To prove the aldehyde is at position 3 and the benzyl group is at position 2 (and not vice versa),
HMBC (Heteronuclear Multiple Bond Correlation) is required.

HMBC Logic Flow

e The Linker Test: The methylene protons (~4.60 ppm) will show a strong 3-bond correlation
to:

o Pyridine C2 (Quaternary): Proves attachment to the ring.
o Pyridine C3 (Quaternary): Proves proximity to the aldehyde-bearing carbon.
o Phenyl C1 (Quaternary): Proves attachment to the bromophenyl ring.

e The Aldehyde Test: The aldehyde proton (~10.2 ppm) will correlate strongly with Pyridine C3
and Pyridine C2, confirming the 2,3-substitution pattern.

Legend: HMBC Correlations
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Figure 2: Critical HMBC correlations establishing the 2,3-substitution pattern.

Quality Control & Impurity Profiling

When synthesizing this intermediate, be vigilant for these specific impurities:

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15264589/docs?utm_src=pdf-body-img#technical-guide-structure-elucidation-of-2-4-bromophenyl-methyl-pyridine-3-carbaldehyde-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15264589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Des-bromo analog: Result of hydrogenolysis if Pd/C was used in previous steps. (MS: M+H
198).

o Regioisomer (4-benzylpyridine-3-carbaldehyde):

o Differentiation: In the 1H NMR, the coupling constant of the pyridine protons will change. A
3,4-substituted pyridine would show a singlet (or very small coupling) for H2 and a doublet
for H5/H6. The 2,3-substituted system described here must show the H4/H5/H6 coupling
system.

o Oxidized Carboxylic Acid: Aldehydes oxidize to acids in air. Check for a broad singlet >12
ppm (COOH) and loss of the 10.2 ppm signal.

References

» General Pyridine NMR Data: Reich, H. J. Structure Determination Using NMR. University of
Wisconsin.[3]

e Rupatadine Intermediate Synthesis:Synthesis of Rupatadine Fumarate Intermediate.
(Contextual reference for 3-substituted pyridine synthesis).

e Spectroscopic Identification of Organic Compounds: Silverstein, R. M., Webster, F. X.,
Kiemle, D. J. Spectrometric Identification of Organic Compounds, 7th Ed., Wiley. (Standard
reference for AA'BB' and Pyridine coupling constants).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Bromopyridine-3-carboxaldehyde(154105-64-3) 1H NMR spectrum [chemicalbook.com]
e 2.rsc.org [rsc.org]

e 3. organicchemistrydata.org [organicchemistrydata.org]
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e To cite this document: BenchChem. [Technical Guide: Structure Elucidation of 2-[(4-
Bromophenyl)methyl]pyridine-3-carbaldehyde[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15264589/docs#technical-guide-
structure-elucidation-of-2-4-bromophenyl-methyl-pyridine-3-carbaldehyde-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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